(3β,25S)-Cholest-5-ene-3,26-diol
(3β,25S)-Cholest-5-ene-3,26-diol
Brand Name:
Vulcanchem
CAS No.:
56845-83-1
VCID:
VC0109872
InChI:
InChI=1S/C27H46O2/c1-18(17-28)6-5-7-19(2)23-10-11-24-22-9-8-20-16-21(29)12-14-26(20,3)25(22)13-15-27(23,24)4/h8,18-19,21-25,28-29H,5-7,9-17H2,1-4H3/t18-,19+,21-,22-,23+,24-,25-,26-,27+/m0/s1
SMILES:
CC(CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)CO
Molecular Formula:
C27H46O2
Molecular Weight:
402.7 g/mol
(3β,25S)-Cholest-5-ene-3,26-diol
CAS No.: 56845-83-1
Reference Standards
VCID: VC0109872
Molecular Formula: C27H46O2
Molecular Weight: 402.7 g/mol
| CAS No. | 56845-83-1 |
|---|---|
| Product Name | (3β,25S)-Cholest-5-ene-3,26-diol |
| Molecular Formula | C27H46O2 |
| Molecular Weight | 402.7 g/mol |
| IUPAC Name | (3S,8S,9S,10R,13R,14S,17R)-17-[(2R,6S)-7-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C27H46O2/c1-18(17-28)6-5-7-19(2)23-10-11-24-22-9-8-20-16-21(29)12-14-26(20,3)25(22)13-15-27(23,24)4/h8,18-19,21-25,28-29H,5-7,9-17H2,1-4H3/t18-,19+,21-,22-,23+,24-,25-,26-,27+/m0/s1 |
| Standard InChIKey | FYHRJWMENCALJY-VICXTREFSA-N |
| Isomeric SMILES | C[C@@H](CCC[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)CO |
| SMILES | CC(CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)CO |
| Canonical SMILES | CC(CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C)CO |
| Appearance | Assay:≥95%A crystalline solid |
| Synonyms | (25S)-26-Hydroxycholesterol; (25S)-Cholest-2-ene-3β,26-diol; |
| PubChem Compound | 13873476 |
| Last Modified | Nov 11 2021 |
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